Cas no 2680753-08-4 (benzyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate)

• Product Name: benzyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate
• CAS No: 2680753-08-4
• MF: C₁₅H₁₄FNO₃S
• MW: 307.33996629715
• CID: 5634755
• PubChem ID: 165926746
• Update Time: 2025-06-20

benzyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate
• EN300-28291668
• 2680753-08-4

• Inchi： 1S/C15H14FNO3S/c1-19-13-8-14(21)12(7-11(13)16)17-15(18)20-9-10-5-3-2-4-6-10/h2-8,21H,9H2,1H3,(H,17,18)
• InChI Key： RFKSRMKKTPSHSJ-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=CC=1NC(=O)OCC1C=CC=CC=1)F)OC

Computed Properties

• Exact Mass: 307.06784264g/mol
• Monoisotopic Mass: 307.06784264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.6Ų

Additional information on benzyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate

Introduction to Benzyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate (CAS No. 2680753-08-4)

Benzyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate, a compound with the chemical identifier CAS No. 2680753-08-4, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 5-fluoro-4-methoxy-2-sulfanylphenyl moiety, contribute to its unique chemical properties and biological interactions.

The significance of this compound lies in its potential as a lead molecule for the development of novel pharmaceutical agents. Carbamates have been extensively studied for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The introduction of fluorine, methoxy, and sulfanyl groups into the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further pharmacological exploration.

In recent years, there has been a surge in research focused on identifying and developing new therapeutic agents that target specific disease mechanisms. The 5-fluoro-4-methoxy-2-sulfanylphenyl substituent in Benzyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate is particularly noteworthy, as it has been shown to influence the electronic properties of the molecule, thereby affecting its binding affinity to biological targets. This feature makes it a promising candidate for drug discovery efforts aimed at addressing complex diseases such as cancer, inflammation, and neurological disorders.

The synthesis of Benzyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The incorporation of fluorine atoms, in particular, necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in synthetic chemistry have enabled the efficient preparation of fluorinated aromatic compounds, which has facilitated the development of this class of molecules for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex drug candidates. The carbamate functional group provides a versatile handle for further chemical modifications, allowing researchers to explore different pharmacophores and optimize biological activity. This flexibility is crucial in drug discovery pipelines, where iterative design and optimization are often required to achieve desired therapeutic effects.

The biological activity of Benzyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate has been preliminarily investigated in various in vitro assays. These studies have revealed promising interactions with certain enzymes and receptors, suggesting potential therapeutic benefits. For instance, preliminary data indicate that this compound may exhibit inhibitory effects on specific kinases or other enzymes involved in disease pathways. Such findings are crucial for guiding further research and development efforts.

In addition to its enzymatic interactions, the compound's ability to cross cell membranes has been examined due to its lipophilic nature. The presence of fluorine and methoxy groups enhances its solubility and bioavailability, which are critical factors for drug efficacy. Understanding these physicochemical properties is essential for formulating effective drug candidates that can reach their target sites within the body.

The role of computational chemistry and molecular modeling has been instrumental in predicting the behavior of Benzyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate both in vitro and in vivo. These techniques allow researchers to visualize potential binding modes with biological targets and predict metabolic pathways. Such insights can significantly accelerate the drug discovery process by identifying promising candidates early in the development pipeline.

Recent advancements in high-throughput screening (HTS) technologies have enabled researchers to rapidly test large libraries of compounds for biological activity. Benzyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate has been incorporated into these screening campaigns as part of efforts to identify new therapeutic agents. The results from these screens have provided valuable insights into its potential applications and have guided subsequent structural optimization efforts.

The environmental impact and sustainability considerations are also important aspects when evaluating new pharmaceutical compounds. The synthesis and application of Benzyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate must be conducted with an emphasis on green chemistry principles to minimize waste and reduce environmental footprint. This approach aligns with broader industry trends aimed at developing more sustainable practices in drug discovery and manufacturing.

In conclusion, Benzyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate (CAS No. 2680753-08-4) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The presence of a 5-fluoro-4-methoxy-2-sulfanylphenyl moiety contributes to its distinct chemical properties, making it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing complex health challenges.